1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 1,3-dimethyl-5-phenyl-6-(2-phenylethylamino)furo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N3O3/c1-24-20(26)18-17(16-11-7-4-8-12-16)19(28-21(18)25(2)22(24)27)23-14-13-15-9-5-3-6-10-15/h3-12,23H,13-14H2,1-2H3
• InChI Key: QLFCGCRUHMOLOF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(O2)NCCC3=CC=CC=C3)C4=CC=CC=C4)C(=O)N(C1=O)C

Description

1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione is a complex organic compound that belongs to the class of furo[2,3-d]pyrimidine derivatives This compound is characterized by its unique structure, which includes a furo[2,3-d]pyrimidine core substituted with phenyl and amino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione typically involves multi-step reactions. One common method includes the condensation of 1,3-dimethylbarbituric acid with 2-hydroxychalcones in the presence of a catalyst such as amberlyst-15 in refluxing toluene . This reaction proceeds through a sequence of Michael addition, cyclization, and aerial oxidation to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The phenyl and amino groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Halogenating agents or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furo[2,3-d]pyrimidine oxides, while reduction can produce various reduced derivatives.

Scientific Research Applications

1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione has several scientific research applications:

Medicinal Chemistry: The compound has shown potential as a PARP-1 inhibitor, which is significant in cancer therapy. It has demonstrated inhibitory activity against PARP-1 and anti-proliferative effects on cancer cell lines such as MCF-7 and HCT116.

Materials Science: The unique structure of the compound makes it a candidate for the development of novel materials with specific properties.

Biological Studies: Its interactions with biological targets can be studied to understand its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione involves its interaction with molecular targets such as PARP-1. By inhibiting PARP-1, the compound interferes with DNA repair processes in cancer cells, leading to genomic dysfunction and cell death . This makes it a promising candidate for cancer therapy.

Comparison with Similar Compounds

Similar Compounds

Pyrano[2,3-d]pyrimidine-2,4-dione derivatives: These compounds share a similar core structure and have been studied for their PARP-1 inhibitory activity.

Indole derivatives: Indole-based compounds also exhibit a range of biological activities, including anticancer properties.

Uniqueness

1,3-dimethyl-5-phenyl-6-[(2-phenylethyl)amino]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione is unique due to its specific substitution pattern and the presence of both phenyl and amino groups